Cas no 800379-67-3 (ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]-)

ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]- structure
800379-67-3 structure
Product name:ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]-
CAS No:800379-67-3
MF:C8H7NOClBr
MW:248.504
CID:3432304
PubChem ID:86011816

ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]- Chemical and Physical Properties

Names and Identifiers

    • ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]-
    • YVTZNTGHDAMJQL-UHFFFAOYSA-N
    • DTXSID301222169
    • SCHEMBL1857464
    • 800379-67-3
    • 1-(5-bromomethyl-6-chloro-pyridin-2-yl)-ethanone
    • Inchi: InChI=1S/C8H7BrClNO/c1-5(12)7-3-2-6(4-9)8(10)11-7/h2-3H,4H2,1H3
    • InChI Key: YVTZNTGHDAMJQL-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 246.93995Da
  • Monoisotopic Mass: 246.93995Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 30Ų

Recommend Articles

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk